4-methyl-6-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]pyran-2-one

Specification

• CAS No.: 87424-83-7
• Molecular Formula: C20H26O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-methyl-6-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]pyran-2-one
• Standard InChI: InChI=1S/C20H26O2/c1-14(11-17-12-15(2)13-19(21)22-17)8-9-18-16(3)7-6-10-20(18,4)5/h8-9,11-13H,6-7,10H2,1-5H3/b9-8+,14-11+
• Standard InChI Key: IDONGASDKGNTSU-HUKVCQRGSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C2=CC(=CC(=O)O2)C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC2=CC(=CC(=O)O2)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC2=CC(=CC(=O)O2)C)C

Introduction

The compound 4-methyl-6-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]pyran-2-one is a complex organic molecule that incorporates several functional groups, including a pyran ring, a butadienyl chain, and a trimethylcyclohexenyl moiety. This structure suggests potential applications in various fields, such as pharmaceuticals or materials science, due to its unique combination of unsaturated bonds and cyclic structures.

Synthesis and Preparation

The synthesis of similar compounds often involves multi-step reactions, including condensation reactions or coupling reactions to form the complex side chains. For instance, the synthesis might involve the use of aldehydes or ketones to form the butadienyl and trimethylcyclohexenyl moieties, followed by attachment to the pyran-2-one ring.

Biological Activities and Applications

While specific biological activities of this compound are not documented, similar structures have been explored for various applications:

• Pharmaceuticals: Compounds with unsaturated chains and cyclic structures can exhibit biological activity, such as anti-inflammatory or antimicrobial properties.

• Materials Science: The presence of conjugated double bonds could make such compounds useful in optoelectronic materials.

Analytical Techniques

To study the structure and properties of this compound, several analytical techniques can be employed:

• NMR Spectroscopy: Useful for determining the structure and stereochemistry.

• Mass Spectrometry: Provides information on the molecular weight and fragmentation patterns.

• IR Spectroscopy: Helps identify functional groups.